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An objective comparison of the thermal stability and degradation profiles of pure aspirin versus
an aspirin-nicotinamide cocrystal, supported by experimental data from Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry (DSC).

In the realm of pharmaceutical development, understanding the physicochemical properties of
active pharmaceutical ingredients (APIs) is paramount. Thermal analysis techniques, such as
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), provide critical
insights into the stability, melting behavior, and decomposition of pharmaceutical solids. This
guide offers a comparative thermal analysis of pure aspirin (acetylsalicylic acid) and an aspirin-
nicotinamide cocrystal.

While the initial focus of this guide was a comparison with an aspirin-glycine-calcium complex,
a literature review revealed a lack of available data for the thermal analysis of such a specific
complex. Therefore, this guide utilizes the well-characterized aspirin-nicotinamide cocrystal as
a representative example to illustrate the significant impact of cocrystallization on the thermal
properties of aspirin. This comparison remains highly relevant for researchers, scientists, and
drug development professionals interested in the solid-state characterization of multi-
component pharmaceutical systems.

Quantitative Data Summary

The following table summarizes the key thermal events observed for pure aspirin and the
aspirin-nicotinamide cocrystal from DSC and TGA analyses. It is important to note that the data
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presented is a synthesis of findings from multiple studies, and direct comparison should be
made with caution due to potential variations in experimental conditions.

Aspirin-Nicotinamide

Thermal Event Aspirin
Cocrystal
) ) ~139-144 °C (sharp 105 °C and 243 °C (two
Melting Point (DSC) o
endotherm)[1][2][3] distinct endotherms)[4]
N Data not available in a directly
Decomposition Onset (TGA) ~150-160 °C[5][6]
comparable format
Maximum Decomposition Rate 181 °C5] Data not available in a directly
(DTG) comparable format
) ] ) Data not available in a directly
Degradation Profile (TGA) Two-step degradation[5][6][7]

comparable format

Experimental Protocols

The following are generalized experimental protocols for the TGA and DSC analysis of aspirin
and its cocrystals, based on common methodologies reported in the literature.

Differential Scanning Calorimetry (DSC)

A sample of 2-5 mg of the substance (pure aspirin or aspirin-nicotinamide cocrystal) is
accurately weighed and hermetically sealed in an aluminum pan. The analysis is typically
performed using a differential scanning calorimeter. The sample is heated at a constant rate,
commonly 10 °C/min, over a temperature range of approximately 25 °C to 300 °C.[5] An inert
atmosphere is maintained by purging with nitrogen gas at a flow rate of 20-50 mL/min. An
empty sealed aluminum pan is used as a reference. The instrument measures the difference in
heat flow between the sample and the reference as a function of temperature.

Thermogravimetric Analysis (TGA)

A sample of 5-10 mg of the substance is placed in an alumina or platinum crucible. The
analysis is carried out using a thermogravimetric analyzer. The sample is heated at a controlled
rate, typically 10 °C/min, over a temperature range from ambient temperature to approximately
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600 °C.[5] The analysis is conducted under a dynamic inert atmosphere, such as nitrogen, with
a typical flow rate of 50-100 mL/min. The instrument continuously measures the mass of the
sample as a function of temperature, and the resulting data is plotted as a TGA curve (mass vs.
temperature). The derivative of the TGA curve (DTG) can also be plotted to identify the
temperatures of the maximum rates of mass loss.

Experimental Workflow

The following diagram illustrates the general workflow for the comparative thermal analysis of
an API and its cocrystal.
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Caption: Experimental workflow for comparative TGA/DSC analysis.

Discussion of Results
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The thermal behavior of the aspirin-nicotinamide cocrystal is markedly different from that of
pure aspirin. Pure aspirin exhibits a single, sharp melting endotherm around 139-144 °C, which
is immediately followed by decomposition.[1][2][3] This indicates that for aspirin, the melting
and decomposition processes are closely coupled.

In contrast, the DSC thermogram of the aspirin-nicotinamide cocrystal shows two distinct
endothermic peaks at 105 °C and 243 °C.[4] The first peak at a lower temperature than the
melting point of pure aspirin suggests the formation of a new crystalline phase with a different,
and in this case lower, melting point. The second, higher temperature endotherm could be
attributed to the melting or decomposition of the other component or a subsequent thermal
event of the cocrystal. This significant alteration in the melting behavior is a strong indicator of
the formation of a new solid-state structure, which is a key characteristic of a cocrystal.

The changes in the thermal profile have significant implications for drug development. The
altered melting point and potentially different degradation pathway of the cocrystal can
influence its stability during manufacturing processes such as milling and tableting, as well as
its shelf-life. The formation of a cocrystal can, in some cases, lead to a more thermally stable
form of the API, which is a desirable attribute. Conversely, a lower melting point might be
advantageous for certain formulation strategies, such as hot-melt extrusion.

In conclusion, the TGA/DSC analysis clearly demonstrates that the formation of a cocrystal with
nicotinamide significantly modifies the thermal properties of aspirin. This underscores the
importance of comprehensive solid-state characterization when developing new solid forms of
active pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. bch.ro [bch.ro]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.researchgate.net/figure/DSC-thermograms-of-a-aspirin-b-PC-80-and-c-phospholipid-complex-of-aspirin_fig2_230668524
http://bch.ro/pdfRC/TITA%20B.pdf
https://gala.gre.ac.uk/id/eprint/2106/
https://sphinxsai.com/2015/ph_vol8_no10/1/(166-170)V8N10PT.pdf
https://www.benchchem.com/product/b15480990?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/DSC-thermograms-of-a-aspirin-b-PC-80-and-c-phospholipid-complex-of-aspirin_fig2_230668524
http://bch.ro/pdfRC/TITA%20B.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

3. Greenwich Academic Literature Archive - Assessment of the degradation of Aspirin by
Differential Scanning Calorimetry (DSC) [gala.gre.ac.uk]

e 4. sphinxsai.com [sphinxsai.com]
o 5. researchgate.net [researchgate.net]
e 6. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

e 7. Hard to swallow dry: kinetics and mechanism of the anhydrous thermal decomposition of
acetylsalicylic acid - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comparative Thermal Analysis of Aspirin and Aspirin-
Nicotinamide Cocrystal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480990#thermal-analysis-tga-dsc-of-aspirin-
glycine-calcium-vs-aspirin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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